1-Bromo-3-(pentyloxy)benzene
Overview
Description
1-Bromo-3-(pentyloxy)benzene is a useful research compound. Its molecular formula is C11H15BrO and its molecular weight is 243.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
1-Bromo-3-(pentyloxy)benzene has been used in various chemical syntheses and studies. For instance, Steele et al. (2004) reported the preparation of 1-bromo-2,3,5,6-tetrakis(3-pentyl)benzene, a related compound, demonstrating its role in the synthesis of less bulky aryl bromides (Steele, Micha‐Screttas, & Screttas, 2004). Additionally, Patil et al. (2012) described the synthesis and characterization of 1-bromo-4-(3,7-dimethyloctyl)benzene, highlighting its potential as a precursor for graphene nanoribbons (Patil, Uthaisar, Barone, & Fahlman, 2012).
Material Science and Engineering
In material science, this compound has been investigated for its utility in various applications. Li et al. (2012) studied the self-assembly of bromobenzene derivatives, including a compound similar to this compound, on graphite surfaces using scanning tunneling microscopy (Li, Miao, Liu, Li, Xu, & Deng, 2012). Additionally, Fitch et al. (2003) synthesized a highly fluorinated monomer related to this compound, illustrating its potential in creating low dielectric polyethers (Fitch, Bucio, Martinez, Macossay, Venumbaka, Dean, Stoakley, & Cassidy, 2003).
Crystallography and Molecular Structure
The study of crystal structures and molecular interactions also employs derivatives of this compound. Stein, Hoffmann, and Fröba (2015) explored the crystal structures of similar compounds, revealing insights into hydrogen bonding and π–π interactions (Stein, Hoffmann, & Fröba, 2015).
Pharmaceutical Chemistry and Biological Applications
In pharmaceutical chemistry, derivatives of this compound have been utilized in the synthesis of small molecular antagonist benzamide derivatives, as discussed by Bi (2015), highlighting their relevance in developing novel drug compounds (Bi, 2015).
Properties
IUPAC Name |
1-bromo-3-pentoxybenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrO/c1-2-3-4-8-13-11-7-5-6-10(12)9-11/h5-7,9H,2-4,8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBQNJTVFDRDHFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC(=CC=C1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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